Cas no 2228302-13-2 (1-bromo-2-(1-ethynylcyclopropyl)-3,5-dimethoxybenzene)

• Product Name: 1-bromo-2-(1-ethynylcyclopropyl)-3,5-dimethoxybenzene
• CAS No: 2228302-13-2
• MF: C₁₃H₁₃BrO₂
• MW: 281.145123243332
• CID: 6214036
• PubChem ID: 165720357
• Update Time: 2025-07-02

1-bromo-2-(1-ethynylcyclopropyl)-3,5-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(1-ethynylcyclopropyl)-3,5-dimethoxybenzene
• 2228302-13-2
• EN300-1938205

• Inchi： 1S/C13H13BrO2/c1-4-13(5-6-13)12-10(14)7-9(15-2)8-11(12)16-3/h1,7-8H,5-6H2,2-3H3
• InChI Key： RBHCZCOITNVRCA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C1(C#C)CC1)OC)OC

Computed Properties

• Exact Mass: 280.00989g/mol
• Monoisotopic Mass: 280.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-bromo-2-(1-ethynylcyclopropyl)-3,5-dimethoxybenzene

Introduction to 1-bromo-2-(1-ethynylcyclopropyl)-3,5-dimethoxybenzene (CAS No. 2228302-13-2)

1-bromo-2-(1-ethynylcyclopropyl)-3,5-dimethoxybenzene, identified by the CAS number 2228302-13-2, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to a class of aromatic derivatives characterized by its bromine substituent and the presence of an ethynyl group attached to a cyclopropyl ring. The structural motif of 1-bromo-2-(1-ethynylcyclopropyl)-3,5-dimethoxybenzene positions it as a versatile intermediate for the development of pharmaceuticals, agrochemicals, and specialty chemicals. The combination of electron-withdrawing and electron-donating groups in its molecular framework makes it a promising candidate for further functionalization and derivatization.

The bromine atom at the 1-position of the benzene ring enhances the electrophilicity of the aromatic system, facilitating reactions such as cross-coupling processes. This property is particularly valuable in modern synthetic methodologies, where palladium-catalyzed reactions are widely employed to construct complex molecular architectures. The 1-ethynylcyclopropyl group introduces a unique three-membered ring structure that can influence both the electronic and steric properties of the molecule. This moiety has been explored in various contexts, including its role as a precursor for more elaborate heterocyclic systems. The 3,5-dimethoxy substituents provide additional stability to the aromatic core while also serving as potential sites for further chemical manipulation.

Recent advancements in pharmaceutical research have highlighted the importance of 1-bromo-2-(1-ethynylcyclopropyl)-3,5-dimethoxybenzene as a building block for drug discovery initiatives. Its structural features make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity towards biological targets. For instance, studies have demonstrated its utility in generating derivatives with potential antimicrobial and anti-inflammatory properties. The cyclopropyl ring, in particular, has been associated with favorable pharmacokinetic profiles in certain therapeutic contexts, making it a valuable component in medicinal chemistry libraries.

The synthesis of 1-bromo-2-(1-ethynylcyclopropyl)-3,5-dimethoxybenzene involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps typically include bromination of a precursor aromatic compound followed by selective functionalization at the 2-position with an ethynyl group. The introduction of the cyclopropyl moiety often requires sophisticated cyclization strategies or metal-catalyzed additions. These synthetic routes highlight the compound's complexity and the skill required to produce it in high yields and purity.

In the realm of materials science, 1-bromo-2-(1-ethynylcyclopropyl)-3,5-dimethoxybenzene has also found applications due to its ability to participate in polymerization reactions and form covalent bonds with other functional groups. Its incorporation into polymer matrices can lead to materials with tailored electronic and optical properties. This versatility underscores the broad utility of this compound beyond traditional pharmaceutical applications.

The growing interest in 1-bromo-2-(1-ethynylcyclopropyl)-3,5-dimethoxybenzene is reflected in the increasing number of patents and scientific publications that describe its synthesis and applications. Researchers are continually exploring new ways to leverage its structural features for innovative chemical solutions. For example, recent work has focused on developing catalytic systems that facilitate efficient transformations involving this compound, thereby reducing reaction times and improving sustainability.

The chemical reactivity of 1-bromo-2-(1-ethynylcyclopropyl)-3,5-dimethoxybenzene allows for diverse modifications that can be tailored to specific needs. Whether used as an intermediate in drug synthesis or as a component in advanced materials, its adaptability makes it a cornerstone of modern chemical research. As methodologies evolve, so too will the applications and significance of this remarkable compound.

In conclusion,1-bromo-2-(1-ethynylcyclopropyl)-3,5-dimethoxybenzene (CAS No. 2228302-13-2) represents a fascinating intersection of structural complexity and functional versatility. Its role in advancing both pharmaceuticals and materials science underscores its importance as a chemical entity worthy of continued investigation and innovation.